molecular formula C19H17N3O4 B8333081 4-((4-Methoxyphenyl)amino)-6-((methylamino)carbonyl)-3-quinolinecarboxylic acid CAS No. 1153631-91-4

4-((4-Methoxyphenyl)amino)-6-((methylamino)carbonyl)-3-quinolinecarboxylic acid

Cat. No.: B8333081
CAS No.: 1153631-91-4
M. Wt: 351.4 g/mol
InChI Key: TYORCOLIIIUMSE-UHFFFAOYSA-N
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Description

4-((4-Methoxyphenyl)amino)-6-((methylamino)carbonyl)-3-quinolinecarboxylic acid is a useful research compound. Its molecular formula is C19H17N3O4 and its molecular weight is 351.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

1153631-91-4

Molecular Formula

C19H17N3O4

Molecular Weight

351.4 g/mol

IUPAC Name

4-(4-methoxyanilino)-6-(methylcarbamoyl)quinoline-3-carboxylic acid

InChI

InChI=1S/C19H17N3O4/c1-20-18(23)11-3-8-16-14(9-11)17(15(10-21-16)19(24)25)22-12-4-6-13(26-2)7-5-12/h3-10H,1-2H3,(H,20,23)(H,21,22)(H,24,25)

InChI Key

TYORCOLIIIUMSE-UHFFFAOYSA-N

Canonical SMILES

CNC(=O)C1=CC2=C(C(=CN=C2C=C1)C(=O)O)NC3=CC=C(C=C3)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 4-[(4-methoxyphenyl)amino]-6-(methylcarbamoyl)quinoline-3-carboxylate (0.2 g) was stirred with LiOH (85.5 mg) in 6 mL of MeOH:THF:H2O (2:2:2) overnight. The reaction mixture was concentrated and the aqueous layer was washed with ethyl acetate. The aqueous layers were collected and acidified with aqueous HCl and the precipitate formed was filtered and dried to give 0.142 g (60%) of 4-[(4-methoxyphenyl)amino]-6-(methylcarbamoyl)-quinoline-3-carboxylic acid. 1H NMR (300 MHz, CD3OD) δ 9.05 (s, 1H, aromatic), 8.20 (s, 1H, aromatic), 8.12-7.81 (m, 2H, aromatic), 7.27 (d, 2H, J=9.9 Hz, aromatic), 7.06 (d, 2H, J=9.9 Hz, aromatic), 3.88 (s, 1H, —OCH3), 2.82 (s, 3H, —NCH3); LC-MS (m/z) 352.0 (M+1).
Name
Ethyl 4-[(4-methoxyphenyl)amino]-6-(methylcarbamoyl)quinoline-3-carboxylate
Quantity
0.2 g
Type
reactant
Reaction Step One
Name
Quantity
85.5 mg
Type
reactant
Reaction Step One
Name
MeOH THF H2O
Quantity
6 mL
Type
solvent
Reaction Step One

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